1-(4-Ethoxyphenyl)-2,5-dimethyl-1h-pyrrole-3-carbaldehyde

• IUPAC Name: 1-(4-ethoxyphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• InChI: InChI=1S/C15H17NO2/c1-4-18-15-7-5-14(6-8-15)16-11(2)9-13(10-17)12(16)3/h5-10H,4H2,1-3H3
• InChI Key: QVRRKDGIJPPJKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=CC(=C2C)C=O)C
• Molecular Formula: C15H17NO2
• DSSTOX Substance ID: DTXSID50358129
• Molecular Weight: 243.30 g/mol
• CAS RN: 347331-41-3

Description

1-(4-Ethoxyphenyl)-2,5-dimethyl-1h-pyrrole-3-carbaldehyde, commonly referred to as EDMP, is a synthetic molecule that has been used for a variety of scientific research applications. The molecule is a derivative of pyrrole, a five-membered ring with a nitrogen atom at the center and four carbon atoms at the corners. EDMP has been used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. In addition, EDMP has been used in the study of biochemical and physiological effects, as well as in laboratory experiments.

Scientific Research Applications

Synthesis of Precursors for Phosphine Ligands

1-(4-Ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has been utilized in the synthesis of precursors for chiral bidentate phosphine ligands. Researchers proposed methods for synthesizing 4-(diphenylphosphoryl)-1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, demonstrating its potential in ligand development (Smaliy et al., 2013).

Chalcone Derivative Synthesis and Characterization

A related compound, ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC), was synthesized as part of a study on pyrrole derivatives. This work involved spectroscopic analyses and quantum chemical calculations, indicating the significance of pyrrole derivatives in molecular studies (Singh et al., 2014).

Hydrogen-Bonding Patterns in Derivatives

The crystal and molecular structures of several pyrrole derivatives, including those related to this compound, were examined to understand their hydrogen-bonding patterns. This research provides insights into the molecular interactions of such compounds (Senge & Smith, 2005).

Photochemical Substitution Studies

Research has been conducted on the photochemical behavior of iodopyrroles, a category that includes compounds similar to this compound. This work offers valuable insights into the photochemical reactions of halogenated pyrroles, contributing to the understanding of their chemical properties (D'Auria et al., 1997).

Chemosensor Development

Pyrrole derivatives have been explored in the development of chemosensors. A study on 7-methoxychromone-3-carbaldehyde-(3′,4′-dimethyl)pyrrole hydrazone (MCPH) revealed its high selectivity as a fluorescent sensor for Al3+, showcasing the application of pyrrole derivatives in sensing technologies (Liu et al., 2012).

Antitumor Applications

Pyrrole derivatives have been isolated from natural sources and studied for their antitumor properties. This includes the isolation of compounds from Taiwanofungus camphoratus, which showed potential in inhibiting tumor cell proliferation, indicating the relevance of pyrrole compounds in medicinal chemistry (Jia et al., 2015).